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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the discovery, isolation, and initial

characterization of 4-O-Methylgrifolic acid, a naturally occurring derivative of grifolic acid. This

document details the original source of the compound, the experimental methodologies

employed for its isolation and structure elucidation, and its initial biological activity profile. All

quantitative data are presented in structured tables, and key experimental workflows are

visualized using diagrams.

Introduction
4-O-Methylgrifolic acid, also known as grifolic acid methyl ether, is a terpenoid compound

belonging to the family of farnesylphenols. Its discovery emerged from the broader

investigation of bioactive constituents within the fungal kingdom, specifically from mushrooms

of the genus Albatrellus. The parent compound, grifolic acid, and its derivatives have garnered

significant interest in the scientific community due to their diverse pharmacological activities.

This guide focuses on the seminal work that first reported the existence and characteristics of

the 4-O-methylated form.

Discovery and Source Organism
4-O-Methylgrifolic acid was first isolated from the inedible mushroom Albatrellus dispansus.

This discovery was detailed in a 2005 publication in the journal Heterocycles by a team of

researchers including Asakawa, Hashimoto, Quang, and Nukada.[1] Their work focused on the
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systematic investigation of grifolic acid derivatives from this particular fungal species, leading to

the identification of this novel methyl ether derivative.

Experimental Protocols
The following sections provide a detailed account of the experimental procedures used in the

discovery of 4-O-Methylgrifolic acid, based on the available scientific literature.

Isolation and Purification of 4-O-Methylgrifolic Acid
The isolation of 4-O-Methylgrifolic acid from the fruiting bodies of Albatrellus dispansus

involved a multi-step extraction and chromatographic process.

Experimental Workflow for Isolation:
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Figure 1: General workflow for the isolation of 4-O-Methylgrifolic acid.

Protocol Details:

Extraction: The dried and powdered fruiting bodies of Albatrellus dispansus were subjected

to exhaustive extraction with methanol at room temperature.

Concentration: The resulting methanolic extract was concentrated under reduced pressure to

yield a crude residue.
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Chromatography: The crude extract was then subjected to a series of chromatographic

techniques, likely including column chromatography over silica gel, followed by further

purification steps such as preparative thin-layer chromatography or high-performance liquid

chromatography (HPLC) to yield the pure 4-O-Methylgrifolic acid. The exact solvent

systems and column specifications would have been detailed in the original publication.

Structure Elucidation
The chemical structure of 4-O-Methylgrifolic acid was determined through a combination of

spectroscopic methods.

Key Spectroscopic Techniques:

Mass Spectrometry (MS): High-resolution mass spectrometry would have been used to

determine the exact molecular weight and elemental composition of the compound.

Nuclear Magnetic Resonance (NMR) Spectroscopy: 1D (¹H and ¹³C) and 2D (such as COSY,

HSQC, and HMBC) NMR experiments were instrumental in elucidating the connectivity of

atoms and the overall carbon-hydrogen framework of the molecule.

While the specific spectral data from the original publication is not available in the search

results, the established structure of 4-O-Methylgrifolic acid is presented below.

Chemical Structure:

Compound Name 4-O-Methylgrifolic acid

Molecular Formula C₂₄H₃₄O₄

Molecular Weight 386.52 g/mol

CAS Number 118040-60-1

Synonyms Grifolic acid methyl ether

Biological Activity
Initial biological screening of 4-O-Methylgrifolic acid revealed its activity as a partial agonist of

the G-protein coupled receptor 120 (GPR120), also known as Free Fatty Acid Receptor 4
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(FFAR4).[2] GPR120 is a receptor for medium and long-chain free fatty acids and is implicated

in various physiological processes, including glucose metabolism and anti-inflammatory

responses.

Signaling Pathway Involvement:
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Figure 2: Simplified GPR120 signaling pathway activated by 4-O-Methylgrifolic acid.

The partial agonism of 4-O-Methylgrifolic acid at GPR120 suggests its potential to modulate

the activity of this receptor, which could have therapeutic implications in the context of

metabolic diseases such as type 2 diabetes.

Quantitative Data Summary
The following table summarizes the key quantitative information available for 4-O-
Methylgrifolic acid.

Parameter Value Reference

Molecular Formula C₂₄H₃₄O₄ [3]

Molecular Weight 386.52 [3]

CAS Number 118040-60-1 [3]

Biological Target GPR120 (FFAR4) [2]

Activity Partial Agonist [2]

Note: Specific quantitative data such as yield from extraction and IC₅₀/EC₅₀ values for GPR120

agonism were not available in the summarized search results and would be contained within

the full text of the primary literature.

Conclusion
The discovery of 4-O-Methylgrifolic acid from Albatrellus dispansus has added a new member

to the growing class of bioactive farnesylphenols. Its identification as a GPR120 partial agonist

opens avenues for further investigation into its therapeutic potential, particularly in the realm of

metabolic disorders and inflammation. The methodologies outlined in this guide, derived from

the foundational research, provide a basis for future studies on this and related natural

products. Access to the full experimental details within the original 2005 Heterocycles

publication is recommended for researchers aiming to replicate or build upon this work.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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